Cas no 929973-92-2 (4-(hydroxyimino)methylpyrimidin-2-amine)

• Product Name: 4-(hydroxyimino)methylpyrimidin-2-amine
• CAS No: 929973-92-2
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 5700245
• PubChem ID: 135600433
• Update Time: 2025-05-19

4-(hydroxyimino)methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(hydroxyimino)methyl]pyrimidin-2-amine
• 4-Pyrimidinecarboxaldehyde, 2-amino-, oxime
• 2-Amino-4-pyrimidinecarboxaldehyde oxime
• AKOS009121646
• 929973-92-2
• 4-[(1E)-(hydroxyimino)methyl]pyrimidin-2-amine
• 4-(hydroxyimino)methylpyrimidin-2-amine

• Inchi： 1S/C5H6N4O/c6-5-7-2-1-4(9-5)3-8-10/h1-3,10H,(H2,6,7,9)
• InChI Key： YSJYHXRCLPGGOR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C=NO)=N1

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 388.4±34.0 °C(Predicted)
• pka: 9.38±0.10(Predicted)

Additional information on 4-(hydroxyimino)methylpyrimidin-2-amine

Introduction to 4-(Hydroxyimino)methylpyrimidin-2-amine (CAS No. 929973-92-2)

4-(Hydroxyimino)methylpyrimidin-2-amine, with the CAS number 929973-92-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and a hydroxyimino functional group. These properties make it a promising candidate for various therapeutic applications, particularly in the areas of antiviral and anticancer drug development.

The chemical structure of 4-(hydroxyimino)methylpyrimidin-2-amine consists of a pyrimidine ring with a substituent at the 4-position, specifically a hydroxyimino group attached to a methyl group. The presence of the hydroxyimino moiety imparts unique chemical reactivity and biological activity, making this compound an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-(hydroxyimino)methylpyrimidin-2-amine in inhibiting viral replication. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral RNA synthesis, thereby preventing the virus from replicating effectively within host cells.

In addition to its antiviral properties, 4-(hydroxyimino)methylpyrimidin-2-amine has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with specific cellular pathways that are often dysregulated in cancer cells, such as DNA repair and cell cycle progression.

The pharmacokinetic profile of 4-(hydroxyimino)methylpyrimidin-2-amine has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its oral bioavailability is high, and it demonstrates good stability in plasma, which are crucial factors for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(hydroxyimino)methylpyrimidin-2-amine. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, 4-(hydroxyimino)methylpyrimidin-2-amine (CAS No. 929973-92-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new antiviral and anticancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in modern drug discovery efforts.